4-Iodo-3',4',5'-trifluorobenzophenone
Description
4-Iodo-3’,4’,5’-trifluorobenzophenone is a chemical compound with the molecular formula C13H6F3IO and a molecular weight of 362.09 . It has gained interest among scientists due to its unique properties and potential applications.
Molecular Structure Analysis
The molecular structure of 4-Iodo-3’,4’,5’-trifluorobenzophenone consists of an iodophenyl group and a trifluorophenyl group connected by a methanone bridge . The InChI code for this compound is 1S/C13H6F3IO/c14-10-5-8 (6-11 (15)12 (10)16)13 (18)7-2-1-3-9 (17)4-7/h1-6H .Scientific Research Applications
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Green Chemical Approach of 4-Iodo-3- (Trimethylsilyl)-1H-Pyrano [4,3-b]Quinolines
- Application : This research presents a green chemical approach for silicon containing 4-iodo-3-trimethylsilylpyrano [4,3-b]quinolines .
- Method : The method involves DIH mediated regioselective electrophilic iodocyclisation of unactivated internal alkynes .
- Results : The process yields high results and exhibits excellent 6-endo-dig regioselectivity .
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Molecular Iodine-Mediated Cyclization of Tethered Heteroatom-Containing Alkenyl or Alkynyl Systems
- Application : This research focuses on the use of molecular iodine in promoting cyclization (iodocyclization and cyclodehydroiodination) of tethered heteroatom-containing alkenyl or alkynyl systems .
- Method : The method involves the use of molecular iodine as an inexpensive, non-toxic, readily available reagent to effect iodocyclization and cyclodehydroiodination reactions .
- Results : The reactions afford heterocyclic compounds with many synthetic and biological applications .
- Synthesis of Flow-Compatible Ru-Me/Al2O3 Catalysts
- Application : This research focuses on the synthesis of flow-compatible Ru-Me/Al2O3 catalysts and their application in the hydrogenation of 1-iodo-4-nitrobenzene .
- Method : The method involves the use of Ru-based nanoparticles catalysts promoted with different transition metals (Zn, Co, Cu, Sn, or Fe) supported on alumina spheres using a spray wet impregnation method .
- Results : The highest yield of 4-iodoaniline (89%) was obtained in a continuous flow process using Ru-Sn/Al2O3 .
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Synthesis of 3-Iodo-3’,4’,5’-trifluorobenzophenone
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Hydrogenation of 1-iodo-4-nitrobenzene
- Application : This research focuses on the hydrogenation of 1-iodo-4-nitrobenzene .
- Method : The method involves the use of Ru-based nanoparticles catalysts promoted with different transition metals (Zn, Co, Cu, Sn, or Fe) supported on alumina spheres using a spray wet impregnation method .
- Results : The highest yield of 4-iodoaniline (89%) was obtained in a continuous flow process using Ru-Sn/Al2O3 .
properties
IUPAC Name |
(4-iodophenyl)-(3,4,5-trifluorophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H6F3IO/c14-10-5-8(6-11(15)12(10)16)13(18)7-1-3-9(17)4-2-7/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWMVGWJHKWPOGN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C2=CC(=C(C(=C2)F)F)F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H6F3IO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801246649 |
Source
|
| Record name | (4-Iodophenyl)(3,4,5-trifluorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801246649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
362.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Iodo-3',4',5'-trifluorobenzophenone | |
CAS RN |
951888-51-0 |
Source
|
| Record name | (4-Iodophenyl)(3,4,5-trifluorophenyl)methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=951888-51-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (4-Iodophenyl)(3,4,5-trifluorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801246649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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